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For Immediate Release

DALLAS - Lantern Pharma's investigational drug, LP-184, is demonstrating significant
preclinical efficacy that surpasses standard-of-care chemotherapy in several hard-to-treat
cancers, including glioblastoma (GBM) and pancreatic cancer. This next-generation acylfulvene
leverages a unique, biomarker-driven mechanism of action to selectively eradicate tumor cells
while sparing healthy tissue, offering a promising new therapeutic avenue for patients with high
unmet medical needs.

LP-184 is a small molecule prodrug that is activated by the enzyme prostaglandin reductase 1
(PTGR1), which is often overexpressed in various solid tumors.[1] Once activated, LP-184
becomes a potent DNA alkylating agent, inducing irreparable DNA damage and leading to
cancer cell death.[1] This mechanism is particularly effective in tumors with deficiencies in their
DNA damage repair (DDR) pathways.[2][3]

This comparison guide provides a detailed head-to-head analysis of LP-184 against standard
chemotherapies for glioblastoma and pancreatic cancer, supported by experimental data from
preclinical studies.
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Head-to-Head Comparison: LP-184 vs. Standard

Chemotherapy
Glioblastoma (GBM)

The current standard-of-care chemotherapy for glioblastoma is temozolomide (TMZ).[4]
However, its efficacy is often limited by the expression of the DNA repair enzyme O6-
methylguanine-DNA methyltransferase (MGMT).[4][5] LP-184's mechanism of action is
independent of MGMT, making it a potential treatment for TMZ-resistant tumors.[4][5]

A preclinical study directly compared the potency of LP-184 to TMZ in a TMZ-resistant GBM
patient-derived xenograft (PDX) model that expresses MGMT. The results showed that LP-184
was approximately 5,000 times more potent than TMZ in this model.[6]

Table 1: In Vitro Efficacy of LP-184 in Glioblastoma Cell Lines

. Noteworthy
Cell Line IC50 (LP-184) O
Characteristics
Average potency across
NCI-60 GBM Panel (mean) 286 nM ] )
multiple GBM cell lines[7]
Temozolomide-resistant cell
LN-18 46 nM ]
line[7]
Patient-derived neurosphere
M1123 Neurosphere 151 nM )
line[7]
Low Passage Neurosphere _ _ ,
306 nM Primary patient-derived cells[7]
Isolate
Includes TMZ-resistant and
Multiple GBM lIsolates ~22-310 nmol/L MGMT-expressing cells[4][5][8]

[9]

Table 2: In Vivo Efficacy of LP-184 in Glioblastoma Xenograft Models
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Model Treatment Key Findings
Subcutaneous U87 & M1123 Lp.184 >106% tumor growth
Xenografts inhibition[10]

>85% reduction in tumor
Subcutaneous Xenografts LP-184

volume[10]

Increased median overall
Orthotopic U87 Xenograft LP-184 survival (42 days vs. 33 days
for control)[10]

Orthotopic M1123 & U87 Lp.184 90% and 75% tumor burden
Xenografts reduction, respectively[5]

Durable complete regression in
] 4/5 animals vs. tumor
Subcutaneous U87 Xenografts  LP-184 + Spironolactone ) ) ]
recurrence in 5/5 animals with

LP-184 alone[6]

Pancreatic Cancer

Standard first-line chemotherapy for metastatic pancreatic cancer often involves combination
regimens like FOLFIRINOX (leucovorin, fluorouracil, irinotecan, and oxaliplatin) or gemcitabine
plus nab-paclitaxel.[11] Preclinical studies have shown LP-184 to be highly effective in
pancreatic cancer models, particularly those with DDR deficiencies.

In a head-to-head comparison using a subcutaneous xenograft model of Capan-1 pancreatic
cancer cells (which have a BRCA2 mutation), LP-184 demonstrated markedly superior efficacy
to gemcitabine, a cornerstone of pancreatic cancer treatment.[12]

Table 3: In Vitro and Ex Vivo Efficacy of LP-184 in Pancreatic Cancer
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Model IC50 (LP-184)

Noteworthy
Characteristics

Pancreatic Cancer Cell Lines

Broad efficacy across multiple

] 45 - 270 nM )
(6 lines) cell lines[13]
Patient-Derived Xenograft o o
) Significant growth reduction in
(PDX) Ex Vivo Models (5 Nanomolar range

models)

patient-derived tumors[13]

PDX Ex Vivo Models with DDR  Significantly lower than DDR-

Mutations proficient models

Validates synthetic lethality
approach[12]

Table 4: In Vivo Efficacy of LP-184 in Pancreatic Cancer Xenograft Models

Model Treatment

Key Findings

Subcutaneous Capan-1 o
LP-184 vs. Gemcitabine
Xenograft

LP-184 showed superior
efficacy compared to
gemcitabine at its maximum
tolerated dose[12][14]

PDX Xenografts (CTG-1643 &
CTG-1522)

LP-184

Rapid and sustained tumor

regression[12][14]

Experimental Protocols
Cell Viability Assay (In Vitro)

The half-maximal inhibitory concentration (IC50) of LP-184 in cancer cell lines was determined

using a CellTiter-Glo® luminescent cell viability assay.

o Cell Plating: Cancer cells were seeded in 96-well plates at a density of 4,000—20,000 cells

per well and incubated for 24 hours.[15]

e Drug Treatment: LP-184 was serially diluted and added to the cells, which were then

incubated for 72 hours.[15]
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e Lysis and Luminescence Reading: After incubation, CellTiter-Glo® reagent was added to
lyse the cells and generate a luminescent signal proportional to the amount of ATP present,
which is indicative of the number of viable cells.[15]

o Data Analysis: Luminescence was read using a plate reader, and the data was normalized to
untreated control cells. IC50 values were calculated by fitting the data to a sigmoidal dose-
response curve.[15]

In Vivo Xenograft Studies

The in vivo antitumor activity of LP-184 was evaluated in mouse models with subcutaneously or
orthotopically implanted human cancer cells or patient-derived tumors.

o Tumor Implantation: Human cancer cells or PDX tissue fragments were implanted into
immunocompromised mice, either subcutaneously in the flank or orthotopically in the
relevant organ (e.g., brain for GBM).

e Treatment Administration: Once tumors reached a predetermined size, mice were
randomized into treatment and control groups. LP-184 was administered intravenously or
intraperitoneally according to a specified dosing schedule.[14][16]

e Tumor Volume Measurement: For subcutaneous models, tumor volume was measured
regularly using calipers.[16] For orthotopic models, tumor burden was often assessed at the
end of the study.[5]

o Survival Analysis: In some studies, mice were monitored for overall survival, and the time to
a predetermined endpoint was recorded.[10]

o Data Analysis: Tumor growth inhibition was calculated by comparing the tumor volumes in
the treated group to the control group. Survival data was analyzed using Kaplan-Meier
curves.

Mechanism of Action and Signaling Pathways

The distinct mechanisms of action of LP-184 and standard chemotherapies are visualized in
the following diagrams.
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Caption: LP-184 Mechanism of Action.
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Caption: Temozolomide Mechanism of Action.
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Caption: FOLFIRINOX Mechanism of Action.

Conclusion

The preclinical data strongly suggest that LP-184 holds significant promise as a potent and
selective anticancer agent, outperforming standard chemotherapies in models of glioblastoma
and pancreatic cancer. Its unique biomarker-driven approach, targeting tumors with high
PTGR1 expression and DDR deficiencies, offers a clear advantage over less targeted
conventional treatments. As LP-184 advances through clinical trials, it has the potential to
become a valuable new weapon in the fight against these devastating diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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